Cas no 23822-43-7 (Urea,N-[4-(4-chlorophenoxy)phenyl]-)

• Product Name: Urea,N-[4-(4-chlorophenoxy)phenyl]-
• CAS No: 23822-43-7
• MF: C₁₃H₁₁ClN₂O₂
• MW: 262.691642045975
• MDL: MFCD29920436
• CID: 261007
• PubChem ID: 90272
• Update Time: 2025-05-21

Urea,N-[4-(4-chlorophenoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Urea,N-[4-(4-chlorophenoxy)phenyl]-
• 1-[4-(4-Chlorophenoxy)phenyl]ure
• Urea, [p-(p-chlorophenoxy)phenyl]-
• DTXSID1041211
• N-(4-(4-Chlorophenoxy)phenyl)urea
• (4-(4-Chlorophenoxy)phenyl)urea
• AS-45729
• Urea, [4-(4-chlorophenoxy)phenyl]-
• AKOS027339559
• MFCD29920436
• [4-(4-chlorophenoxy)phenyl]urea
• Urea, N-(4-(4-chlorophenoxy)phenyl)-
• SCHEMBL4092732
• NS00125689
• AR3975
• N-[4-(4-Chlorophenoxy)phenyl]urea
• 23822-43-7
• Urea, (4-(4-chlorophenoxy)phenyl)-
• 1-(4-(4-chlorophenoxy)phenyl)urea
• 1-[4-(4-Chloranylphenoxy)phenyl]urea
• Urea, N-[4-(4-chlorophenoxy)phenyl]-
• W72B5LVE5K

• MDL： MFCD29920436
• Inchi： 1S/C13H11ClN2O2/c14-9-1-5-11(6-2-9)18-12-7-3-10(4-8-12)16-13(15)17/h1-8H,(H3,15,16,17)
• InChI Key： UJNBRWHYYUWQMC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1C=CC(=CC=1)NC(N)=O

Computed Properties

• Exact Mass: 262.05103
• Monoisotopic Mass: 262.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35

Additional information on Urea,N-[4-(4-chlorophenoxy)phenyl]-

Research Brief on Urea,N-[4-(4-chlorophenoxy)phenyl]- (CAS: 23822-43-7): Recent Advances and Applications

Urea,N-[4-(4-chlorophenoxy)phenyl]- (CAS: 23822-43-7) is a chemically synthesized urea derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly as a modulator of biological pathways. Recent studies have focused on its synthesis, mechanistic insights, and therapeutic potential, making it a compound of interest for researchers in medicinal chemistry and pharmacology.

Recent advancements in the synthesis of Urea,N-[4-(4-chlorophenoxy)phenyl]- have highlighted improved methodologies that enhance yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach that reduces byproduct formation and increases scalability. This development is critical for industrial applications, where consistent quality and large-scale production are paramount. The study also emphasized the compound's stability under various physiological conditions, suggesting its suitability for further pharmacological evaluation.

In terms of biological activity, Urea,N-[4-(4-chlorophenoxy)phenyl]- has shown promising results as an inhibitor of specific enzymatic targets. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 revealed its potent inhibitory effects on tyrosine kinase activity, which is implicated in several cancer types. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions, providing a foundation for structure-activity relationship (SAR) studies. These findings open avenues for the compound's potential use in targeted cancer therapies.

Further investigations into the pharmacokinetic properties of Urea,N-[4-(4-chlorophenoxy)phenyl]- have been conducted to assess its viability as a drug candidate. A recent preclinical study reported in European Journal of Pharmaceutical Sciences evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicated moderate bioavailability and a favorable half-life, though challenges such as first-pass metabolism were noted. These insights are crucial for optimizing the compound's formulation and dosing regimens in future clinical trials.

The therapeutic potential of Urea,N-[4-(4-chlorophenoxy)phenyl]- extends beyond oncology. Emerging research suggests its applicability in inflammatory and neurodegenerative diseases. A 2023 study in ACS Chemical Neuroscience explored its neuroprotective effects in models of Alzheimer's disease, demonstrating reduced amyloid-beta aggregation and oxidative stress. These findings, while preliminary, highlight the compound's versatility and warrant further exploration in diverse therapeutic areas.

In conclusion, Urea,N-[4-(4-chlorophenoxy)phenyl]- (CAS: 23822-43-7) represents a multifaceted compound with significant potential in drug discovery and development. Recent studies have advanced our understanding of its synthesis, biological activity, and pharmacokinetics, paving the way for its application in various disease contexts. Continued research is essential to fully realize its therapeutic benefits and address existing challenges in its development pipeline.